N-(2,4-dimethoxyphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H19N3O4S/c1-23-13-5-6-15(16(10-13)24-2)20-17(22)12-26-18-19-7-8-21(18)11-14-4-3-9-25-14/h3-10H,11-12H2,1-2H3,(H,20,22)
• InChI Key: DUFRLZBYBNJZQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC=CO3)OC
• Molecular Formula: C18H19N3O4S
• DSSTOX Substance ID: DTXSID801326015
• Molecular Weight: 373.4 g/mol
• Solubility: 51.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 893385-97-2

Description

N-(2,4-dimethoxyphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide, commonly known as DMFS, is a novel compound that has gained attention in the scientific community for its potential pharmaceutical applications. DMFS is a sulfhydryl-containing compound that has been shown to possess antioxidant and anti-inflammatory properties.

Mechanism of Action

DMFS exerts its pharmacological effects through the modulation of various cellular pathways. It has been shown to inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines, which are known to play a key role in the pathogenesis of various diseases. DMFS also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a key regulator of antioxidant and anti-inflammatory responses.
Biochemical and Physiological Effects:
DMFS has been shown to possess a variety of biochemical and physiological effects. It has been shown to protect against oxidative stress-induced cell damage, reduce inflammation, and improve insulin sensitivity. DMFS has also been shown to improve endothelial function and reduce blood pressure in hypertensive animals.

Advantages and Limitations for Lab Experiments

DMFS is a novel compound that has not been extensively studied. One advantage of DMFS is its potential therapeutic applications in a variety of diseases. However, the limitations of DMFS include its complex synthesis method and its limited availability.

Future Directions

For research on DMFS include the optimization of its synthesis method, the investigation of its pharmacokinetic properties, and the evaluation of its efficacy in various disease models. DMFS also has potential applications in the field of nanotechnology, as it can be used as a precursor for the synthesis of sulfhydryl-containing nanoparticles. Overall, DMFS is a promising compound that warrants further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis of DMFS involves the reaction of 2-(furan-2-ylmethyl)imidazole with 2,4-dimethoxybenzaldehyde to yield 2-(2,4-dimethoxybenzyl)-1H-imidazole. This intermediate is then reacted with thioacetic acid to yield DMFS. The overall synthesis of DMFS is a multi-step process that requires careful optimization and purification.

Scientific Research Applications

DMFS has been studied for its potential therapeutic applications in a variety of diseases. It has been shown to possess antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of oxidative stress-related diseases such as Alzheimer's disease, Parkinson's disease, and cancer. DMFS has also been shown to possess anti-diabetic and anti-hypertensive properties, which make it a potential candidate for the treatment of metabolic disorders.